2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 2-[1-(aminomethyl)cyclopropyl]oxyethanol
• InChI: InChI=1S/C6H13NO2/c7-5-6(1-2-6)9-4-3-8/h8H,1-5,7H2
• InChI Key: OEYCOYCTGISJQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN)OCCO

Description

2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol is a small organic compound featuring a cyclopropane ring substituted with an aminomethyl group, connected via an ether linkage to an ethanol backbone. The cyclopropane ring introduces significant steric strain, which may influence its reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol typically involves the reaction of cyclopropane derivatives with aminomethyl groups under controlled conditions. One common method involves the reaction of cyclopropylmethanol with formaldehyde and ammonia, followed by reduction to yield the desired product . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to optimize yield and purity.

Industrial Production Methods

Industrial production of 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol may involve large-scale synthesis using similar reaction pathways as in laboratory settings. The process is scaled up with the use of industrial reactors, continuous flow systems, and advanced purification techniques to ensure high efficiency and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions

2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like halides, amines, and thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropanecarboxylic acid, while reduction can produce cyclopropylmethanol derivatives .

Scientific Research Applications

2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with biological molecules, influencing their function. The cyclopropane ring provides structural rigidity, which can affect the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural Analogs by Ring Size and Substituents

The table below compares 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol with structurally related compounds, focusing on molecular weight, substituents, and key features:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Structural Features
2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol*	C6H13NO2	~147.17	Not provided	Cyclopropoxy, aminomethyl, ethanol backbone
2-[1-(Aminomethyl)cyclohexyl]ethan-1-ol	C9H19NO	157.26	1384429-71-3	Cyclohexyl, aminomethyl, ethanol backbone
2-([1-(Aminomethyl)cyclohexyl]oxy)ethan-1-ol	C9H19NO2	173.25	1492798-29-4	Cyclohexyloxy, aminomethyl, ethoxyethanol
2-((1-(Aminomethyl)cyclopentyl)oxy)ethan-1-ol	C8H17NO2	159.23	1466152-09-9	Cyclopentyloxy, aminomethyl, ethoxyethanol
2-(1-Methylcyclopropyl)ethan-1-ol	C6H12O	~100.16	19687-04-8	Cyclopropyl, methyl, ethanol
1-(Aminomethyl)-3,3-difluorocyclobutan-1-ol HCl	C5H10F2NClO	213.66	EN300-26861245	Cyclobutyl, difluoro, aminomethyl, HCl salt

*Estimated values for the target compound.

Key Observations:

• Ring Strain and Reactivity : Cyclopropane derivatives (e.g., the target compound and 2-(1-methylcyclopropyl)ethan-1-ol ) exhibit higher ring strain compared to larger rings (cyclopentyl, cyclohexyl). This strain may enhance reactivity in ring-opening reactions or binding interactions.
• Fluorination: Fluorinated cyclobutane derivatives (e.g., 3,3-difluorocyclobutane-1-carbonitrile ) show increased metabolic stability and altered electronic properties, which are absent in the non-fluorinated target compound.

Pharmacological Relevance

The aminomethyl group in the target compound may facilitate interactions with amine-binding pockets in biological targets, similar to other ethanolamine-based drugs .

Biological Activity

2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol, a compound with the potential for various biological activities, has been the subject of research focusing on its pharmacological properties, particularly in cancer therapy and antimicrobial applications. This article synthesizes findings from diverse studies to present a comprehensive overview of the compound's biological activity.

Chemical Structure and Properties

The chemical structure of 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol can be represented as follows:

• Molecular Formula : C$_5$H$_11$N$_1$O$_2$
• Molecular Weight : 115.15 g/mol
• IUPAC Name : 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol

Anticancer Activity

Research has indicated that compounds similar to 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol exhibit significant anticancer properties. For instance, studies have demonstrated that derivatives with similar structural motifs can inhibit cell proliferation in various cancer cell lines:

Compound	Cell Line	IC$_{50}$ (µM)
Compound A	A549 (Lung Cancer)	2.01
Compound B	HeLa (Cervical Cancer)	0.50
Compound C	MDA-MB-435 (Breast Cancer)	0.04

The introduction of specific functional groups has been shown to enhance the anticancer activity of these compounds, suggesting a structure-activity relationship (SAR). For example, the presence of lipophilic substituents has been correlated with increased potency against tumor cells .

Antimicrobial Activity

In addition to its anticancer properties, 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol has been investigated for its antimicrobial efficacy. Recent studies have focused on its ability to combat multi-drug resistant strains of bacteria. The compound demonstrated promising results in vitro against various bacterial strains, including MRSA and VRSA:

Bacterial Strain	Minimum Inhibitory Concentration (MIC, µg/mL)
MRSA	16
VRSA	32
E. coli	8

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents .

Case Studies and Research Findings

Several case studies have highlighted the therapeutic potential of 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol:

• Case Study on Anticancer Activity :
  • A study involving the evaluation of various derivatives showed that modifications at the cyclopropyl ring significantly influenced cytotoxicity against melanoma cells. The lead compound exhibited an IC$_{50}$ value of 0.03 µM against UACC-62 melanoma cells, indicating high potency .
• Case Study on Antimicrobial Efficacy :
  • In a comparative study assessing the effectiveness of several compounds against MDR bacterial strains, 2-[1-(Aminomethyl)cyclopropoxy]ethan-1-ol was found to inhibit bacterial growth effectively at lower concentrations than traditional antibiotics .